Cas no 147366-30-1 (1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide)

• Product name: 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide
• CAS No: 147366-30-1
• MF: C₁₈H₄₂BrNO₃Si
• MW: 428.520486354828
• CID: 1318518
• PubChem ID: 2760814

1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide Chemical and Physical Properties

Names and Identifiers

• 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide
• tributyl(3-trimethoxysilylpropyl)azanium,bromide
• 147366-30-1
• SCHEMBL234620
• N-Trimethoxysilylpropyltri-n-butylammoniumbromide 50% in methanol
• N,N-Dibutyl-N-(3-(trimethoxysilyl)propyl)butan-1-aminium bromide
• N,N-Dibutyl-N-(3-(trimethoxysilyl)propyl)butan-1-aminiumbromide
• n-trimethoxysilylpropyl-n,n,n-tri-n-butylammonium bromide
• DTXSID00375366
• tributyl(3-trimethoxysilylpropyl)azanium;bromide

• Inchi： InChI=1S/C18H42NO3Si.BrH/c1-7-10-14-19(15-11-8-2,16-12-9-3)17-13-18-23(20-4,21-5)22-6;/h7-18H2,1-6H3;1H/q+1;/p-1
• InChI Key： MFWMNCMEHADIFK-UHFFFAOYSA-M
• SMILES： CCCC[N+](CCCC)(CCCC)CCC[Si](OC)(OC)OC.[Br-]

Computed Properties

• Exact Mass: 384.883
• Monoisotopic Mass: 427.21173g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 24
• Rotatable Bond Count: 16
• Complexity: 243
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• PSA: 27.69

Additional information on 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide

1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide (CAS No. 147366-30-1): A Comprehensive Overview

1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide (CAS No. 147366-30-1) is a versatile compound with significant applications in various fields, including materials science, pharmaceuticals, and chemical synthesis. This compound is characterized by its unique chemical structure, which combines a quaternary ammonium salt with a silane functional group. The presence of these functional groups endows the compound with a range of valuable properties, making it an essential component in numerous advanced applications.

The chemical structure of 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide consists of a central nitrogen atom bonded to three butyl groups and one propyl group that is functionalized with a trimethoxysilyl moiety. The bromide ion serves as the counterion, providing the necessary charge balance. This structure imparts several key characteristics to the compound:

• Hydrophobicity: The long alkyl chains contribute to the hydrophobic nature of the molecule, which is crucial for its use in surface modification and coating applications.
• Silane Functional Group: The trimethoxysilyl group can react with silanol groups on surfaces, forming stable covalent bonds. This property makes the compound highly effective in enhancing adhesion and improving the stability of coatings and adhesives.
• Cationic Nature: The quaternary ammonium salt structure provides the compound with cationic properties, which are beneficial in various applications such as antimicrobial coatings and drug delivery systems.

In recent years, significant research has been conducted to explore the potential applications of 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide. One notable area of interest is its use in surface modification and coating technologies. The ability of this compound to form stable bonds with surfaces through its silane functional group has led to its widespread use in creating durable and high-performance coatings. These coatings can be applied to various substrates, including metals, glass, and polymers, to enhance their properties such as water repellency, corrosion resistance, and abrasion resistance.

Another important application of 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide is in the field of drug delivery systems. The cationic nature of the compound allows it to interact with negatively charged biological molecules, making it a promising candidate for developing targeted drug delivery vehicles. Research has shown that this compound can be used to encapsulate and deliver therapeutic agents such as small molecules and nucleic acids. The encapsulation process not only protects the active ingredients from degradation but also enhances their bioavailability and therapeutic efficacy.

Beyond its applications in coatings and drug delivery, 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide has also been explored for its antimicrobial properties. The cationic nature of the quaternary ammonium salt can disrupt bacterial cell membranes, leading to cell death. This property makes the compound useful in developing antimicrobial coatings for medical devices and surfaces in healthcare settings.

In addition to these applications, recent studies have investigated the use of 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide in materials science. The unique combination of hydrophobicity and silane reactivity has led to its use in creating self-assembled monolayers (SAMs) on various substrates. These SAMs can be tailored to achieve specific surface properties such as hydrophobicity or hydrophilicity, making them valuable in applications ranging from microfluidics to biosensors.

The synthesis of 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide involves several well-established chemical reactions. Typically, the synthesis begins with the reaction of 3-aminopropyltrimethoxysilane with 1-bromobutane to form the corresponding tertiary amine. Subsequent quaternization with an alkylating agent such as 1-bromobutane yields the final product. This synthetic route is efficient and scalable, making it suitable for industrial production.

In conclusion, 1-Butanaminium, N,N-dibutyl-N-[3-(trimethoxysilyl)propyl]-, bromide (CAS No. 147366-30-1) is a multifunctional compound with a wide range of applications due to its unique chemical structure. Its hydrophobicity, silane reactivity, and cationic nature make it an invaluable component in surface modification, drug delivery systems, antimicrobial coatings, and materials science. Ongoing research continues to uncover new possibilities for this versatile compound, further solidifying its importance in various scientific and industrial fields.